Cas no 1356677-43-4 (N-(3-ethylphenyl)bicyclo2.2.1heptan-2-amine)

• Product Name: N-(3-ethylphenyl)bicyclo2.2.1heptan-2-amine
• CAS No: 1356677-43-4
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• MDL: MFCD14622530
• CID: 1238609
• PubChem ID: 54595835
• Update Time: 2025-10-30

N-(3-ethylphenyl)bicyclo2.2.1heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-ethylphenyl)bicyclo[2.2.1]heptan-2-amine
• Z802854414
• CS-0200413
• E82388
• AKOS008146464
• 1356677-43-4
• EN300-93228
• N-(3-ethylphenyl)bicyclo2.2.1heptan-2-amine

• MDL： MFCD14622530
• Inchi： 1S/C15H21N/c1-2-11-4-3-5-14(9-11)16-15-10-12-6-7-13(15)8-12/h3-5,9,12-13,15-16H,2,6-8,10H2,1H3
• InChI Key： PMVOQSYHJNMIEO-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(CC)C=1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on N-(3-ethylphenyl)bicyclo2.2.1heptan-2-amine

N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine: A Comprehensive Overview

N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1356677-43-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its bicyclo[2.2.1]heptane core, which imparts it with distinct conformational flexibility and binding affinity to various biological targets.

The synthesis of N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine involves a series of well-defined chemical reactions, including the formation of the bicyclo[2.2.1]heptane ring system and the subsequent functionalization of the amine group. The key steps in its synthesis typically involve the use of Diels-Alder reactions, followed by selective hydrogenation and substitution reactions to introduce the desired substituents.

Recent studies have highlighted the potential of N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine as a lead compound for the development of novel therapeutic agents. One notable application is in the treatment of neurological disorders, where this compound has shown promising activity as a modulator of neurotransmitter receptors. Specifically, it has been found to exhibit selective binding to serotonin receptors, which are implicated in a range of conditions such as depression, anxiety, and chronic pain.

In addition to its potential in neurological disorders, N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine has been extensively studied to optimize its therapeutic efficacy and minimize adverse effects. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and a relatively long half-life in vivo.

To further enhance its therapeutic potential, several derivatives of N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine have been synthesized and evaluated for their biological activities. These derivatives often involve modifications to the substituents on the phenyl ring or the amine group, which can significantly influence their binding affinity and selectivity for specific receptors.

Clinical trials are currently underway to assess the safety and efficacy of N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine in various therapeutic applications. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients and shows promising pharmacological effects at clinically relevant doses.

In conclusion, N-(3-Ethylphenyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1356677-43-4) represents a promising compound with diverse therapeutic applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent.